2-Amino-5-(methylsulfonyl)benzoic acid
Cat. No. B1604198
M. Wt: 215.23 g/mol
InChI Key: UJEHBAYGWFHLKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07605163B2
Procedure details
A mixture of 4.26 mmol 2-chloro-5-methanesulfonyl-benzoic acid (compound 1.2a), 0.39 mmol Copper powder and 10 ml ammonium hydroxide 25% was heated at 125-130° C. with stirring for 18 hours. The mixture was cooled to room temperature and filtered. The solid was washed with methanol. The filtrate was concentrated in vacuo. The residue was acidified with HCl 1N to pH=2. The obtained solid was washed with water and dried (HV, 50° C., 1 hour) to yield the title compound. MS (m/e): 214.1 (, 100%)
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:10]=[CH:9][C:8]([S:11]([CH3:14])(=[O:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[OH-].[NH4+:16]>[Cu]>[NH2:16][C:2]1[CH:10]=[CH:9][C:8]([S:11]([CH3:14])(=[O:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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4.26 mmol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)S(=O)(=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)S(=O)(=O)C
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[OH-].[NH4+]
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Name
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Copper
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Quantity
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0.39 mmol
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Type
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catalyst
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Smiles
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[Cu]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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127.5 (± 2.5) °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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The solid was washed with methanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated in vacuo
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WASH
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Type
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WASH
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Details
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The obtained solid was washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried (HV, 50° C., 1 hour)
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Duration
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1 h
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
